Cas no 5475-94-5 (1,1'-dimethyl-6,6'-biquinolinium diiodide)

• Product Name: 1,1'-dimethyl-6,6'-biquinolinium diiodide
• CAS No: 5475-94-5
• MF: C₂₀H₁₈I₂N₂
• MW: 540.179269313812
• CID: 1593495
• PubChem ID: 2848006
• Update Time: 2025-04-21

1,1'-dimethyl-6,6'-biquinolinium diiodide Chemical and Physical Properties

Names and Identifiers

• 1,1'-dimethyl-6,6'-biquinolinium diiodide
• 1-methyl-6-(1-methylquinolin-1-ium-6-yl)quinolin-1-ium,diiodide
• 1-Methyl-6-(1-methylquinolin-1-ium-6-yl)quinolin-1-ium;diiodide
• AC1ME4IR
• DTXSID10385890
• 5475-94-5

• Inchi： 1S/C20H18N2.2HI/c1-21-11-3-5-17-13-15(7-9-19(17)21)16-8-10-20-18(14-16)6-4-12-22(20)2;;/h3-14H,1-2H3;2*1H/q+2;;/p-2
• InChI Key： YGXDFFSBCQCPDG-UHFFFAOYSA-L
• SMILES： [I-].[I-].[N+]1(C)C=CC=C2C=C(C=CC=12)C1C=CC2C(=CC=C[N+]=2C)C=1

Computed Properties

• Exact Mass: 521.8142
• Monoisotopic Mass: 539.95594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 346
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 7.8Ų

Experimental Properties

• PSA: 7.76